3-Bromo-4-fluorobenzoyl chloride
Cat. No. B1266105
:
672-75-3
M. Wt: 237.45 g/mol
InChI Key: HPHZOCIBMCWXCQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08629137B2
Procedure details
2.17 g (9.41 mmol) 3-bromo-4-fluorobenzoic acid were mixed with 20 mL thionyl chloride and then boiled for 2 h. The reaction mixture was evaporated to dryness and coevaporated twice with toluene. The residue was reacted further as the crude product.
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:3]=[C:4]([CH:8]=[CH:9][C:10]=1[F:11])[C:5](O)=[O:6].S(Cl)([Cl:14])=O>>[Br:1][C:2]1[CH:3]=[C:4]([CH:8]=[CH:9][C:10]=1[F:11])[C:5]([Cl:14])=[O:6]
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Inputs
Step One
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Name
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Quantity
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2.17 g
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Type
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reactant
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Smiles
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BrC=1C=C(C(=O)O)C=CC1F
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Name
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Quantity
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20 mL
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Type
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reactant
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Smiles
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S(=O)(Cl)Cl
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The reaction mixture was evaporated to dryness
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CUSTOM
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Type
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CUSTOM
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Details
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The residue was reacted further as the crude product
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
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Type
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Smiles
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BrC=1C=C(C(=O)Cl)C=CC1F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
